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Introduction

Neon-20 (2°Ne) is the most abundant stable isotope of neon, comprising approximately 90.48%
of natural neon.[1][2][3] Its nucleus, consisting of 10 protons and 10 neutrons, exhibits
properties that make it a subject of significant interest in fundamental nuclear physics research
and has applications in various scientific fields. This guide provides an in-depth overview of the
core nuclear principles of Neon-20, detailing its fundamental properties, the experimental
methods used to determine them, and its nuclear structure.

Fundamental Nuclear Properties of Neon-20

The intrinsic properties of the Neon-20 nucleus have been extensively studied and are
summarized in the table below. These values are crucial for theoretical modeling and for
applications in fields such as nuclear astrophysics and radiation physics.
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Property Value Experimental Method(s)
Atomic Mass 19.99244018(2) u[4] Mass Spectrometry

Mass Excess -7.04193 MeV[4] Calculated from Atomic Mass
Nuclear Binding Energy 160.64480319 MeV[4] Mass Spectrometry, Mass

Defect Calculation

o Calculated from Binding
Binding Energy per Nucleon 8.03224016 MeV[4]
Energy

_ . Nuclear Shell Model, Angular
Spin and Parity (Jm) 0+[4] . .
Correlation Studies

) Electron Scattering, Muonic
Nuclear Charge Radius (rms) 3.0055(21) fm[4]
Atom Spectroscopy

Half-life Stable[4]

Natural Abundance 90.48(3) %[1][2][3] Mass Spectrometry

Experimental Protocols

The determination of the fundamental properties of Neon-20 relies on a suite of sophisticated
experimental techniques. Below are detailed methodologies for key experiments.

Determination of Nuclear Binding Energy via Mass
Spectrometry

The binding energy of a nucleus is the energy required to disassemble it into its constituent
protons and neutrons. It is precisely determined by measuring the mass defect of the nucleus.

Methodology:

 lonization: A sample of neon gas is introduced into the ion source of a high-precision mass
spectrometer. The neon atoms are ionized, typically by electron impact, to create Ne* ions.

o Acceleration: The Ne* ions are then accelerated by an electric field to a high kinetic energy.
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o Mass Separation: The accelerated ions enter a magnetic field, where they are deflected. The
radius of curvature of their path is dependent on their mass-to-charge ratio. By precisely
measuring the magnetic field strength and the radius of deflection, the mass of the 2°Ne* ion

can be determined with high accuracy.

o Mass Defect Calculation: The mass defect (Am) is calculated by subtracting the measured
mass of the 2°Ne atom from the sum of the masses of its constituent particles (10 protons, 10
neutrons, and 10 electrons).

e Binding Energy Calculation: The binding energy is then calculated using Einstein's mass-
energy equivalence principle, E = Amc?, where c is the speed of light.

Workflow for Determining Nuclear Binding Energy

Mass Separation (Magnetic Field) }—»{ Precise Mass Measurement of 2*Ne
’ Sum of Constituent Masses (10p, 10n, 10e) }—»’ Calculate Mass Defect (Am) }—»’ Calculate Binding Energy (E = Amc?)

Mass Spectrometry

Acceleration (Electric Field) }—»

Neon Gas Sample }—»’ lonization (Electron Impact ) }—»

Click to download full resolution via product page

Workflow for Determining Nuclear Binding Energy.

Measurement of Nuclear Charge Radius

The root-mean-square (rms) charge radius of a nucleus provides insight into the spatial
distribution of its protons. Two primary methods are employed for its determination: electron
scattering and muonic atom spectroscopy.

a) Electron Scattering Methodology:

o Electron Beam Production: A high-energy beam of electrons is generated by a particle
accelerator.
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Target Interaction: The electron beam is directed onto a thin target containing Neon-20.

Scattering and Detection: The electrons are scattered by the electric field of the neon nuclei.
A detector system measures the angular distribution of the scattered electrons.

Cross-Section Analysis: The differential cross-section of the scattering process is determined
as a function of the scattering angle and electron energy.

Form Factor Extraction: The nuclear charge form factor, which is the Fourier transform of the
charge distribution, is extracted from the cross-section data.

Radius Calculation: The rms charge radius is then determined from the slope of the form
factor at zero momentum transfer.

b) Muonic Atom Spectroscopy Methodology:

Muon Beam Production: A beam of negative muons is produced at a particle accelerator
facility.

Muonic Atom Formation: The muon beam is stopped in a neon gas target. The muons are
captured by neon atoms, replacing an electron and forming a muonic neon atom. Due to the
muon's much larger mass, its orbit is much closer to the nucleus.

X-ray Emission: The captured muon cascades down through the atomic energy levels,
emitting characteristic X-rays.

X-ray Detection: High-resolution germanium detectors are used to measure the energies of
these muonic X-rays.

Energy Level Analysis: The measured X-ray energies are sensitive to the finite size of the
nucleus. By comparing the experimental transition energies with theoretical calculations that
account for quantum electrodynamics (QED) effects, the rms charge radius can be precisely
determined.
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Experimental Workflow for Nuclear Charge Radius Measurement

Electron Scattering Muonic Atom Spectroscopy
High-Energy Electron Beam Negative Muon Beam
; :
20Ne Target 20Ne Gas Target
; :
Scattering Muonic Atom Formation
; :
Angular Distribution Measurement Muonic X-ray Emission
; :
Cross-Section & Form Factor Analysis High-Resolution X-ray Detection
: l
Charge Radius Determination Charge Radius Determination (from energy levels)

Click to download full resolution via product page
Workflow for Nuclear Charge Radius Measurement.

Determination of Spin and Parity

The spin and parity of a nuclear state are fundamental quantum numbers that describe its
angular momentum and symmetry properties. For the ground state of Neon-20, these are

determined to be O+.
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Methodology (Angular Correlation Studies):

¢ Nuclear Reaction: A nuclear reaction is used to produce Neon-20 in an excited state. For
example, the inelastic scattering of protons or alpha particles from a Neon-20 target.

o« Gamma-Ray Emission: The excited Neon-20 nucleus decays to a lower energy state by
emitting a gamma ray.

» Coincidence Detection: The emitted gamma ray is detected in coincidence with the scattered
particle.

e Angular Correlation Measurement: The angular correlation between the direction of the
emitted gamma ray and the direction of the scattered particle is measured.

e Spin-Parity Assignment: The shape of the angular correlation pattern is characteristic of the
spins and parities of the initial and final nuclear states, as well as the multipolarity of the
gamma transition. By comparing the experimental data with theoretical calculations, the spin
and parity of the excited state can be determined. The ground state spin and parity are then
inferred from the decay sequence.

Nuclear Structure and Energy Levels of Neon-20

The arrangement of protons and neutrons within the Neon-20 nucleus can be described by the
nuclear shell model. With 10 protons and 10 neutrons, Neon-20 is a doubly magic nucleus in
the context of the sd-shell, with the 1s and 1p shells completely filled. This closed-shell
configuration contributes to its stability.

The excited states of Neon-20 have been extensively studied through various nuclear
reactions and spectroscopic techniques. The low-lying energy levels are of particular interest
as they provide stringent tests of nuclear models.
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Simplified Energy Level Diagram of Neon-20
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Simplified Energy Level Diagram of Neon-20.

The diagram above illustrates some of the low-lying excited states of Neon-20, their energies,
and their spin-parity assignments. The transitions between these levels are typically via
gamma-ray emission. The study of these energy levels and their decay properties provides
crucial information for understanding the collective and single-particle aspects of the nuclear
structure of Neon-20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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